Cas no 53103-17-6 (1,3-Benzenedicarboxylic acid, 2,4-dihydroxy-6-methyl-, diethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 2,4-dihydroxy-6-methyl-, diethyl ester
• CAS No: 53103-17-6
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 358039
• PubChem ID: 12330963
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2,4-dihydroxy-6-methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2,4-dihydroxy-6-methyl-, diethyl ester
• diethyl 2,4-dihydroxy-6-methylbenzene-1,3-dicarboxylate
• DTXSID40490567
• Orcin-dicarbonsaure-diathylester
• SCHEMBL11321147
• 53103-17-6

• Inchi： 1S/C13H16O6/c1-4-18-12(16)9-7(3)6-8(14)10(11(9)15)13(17)19-5-2/h6,14-15H,4-5H2,1-3H3
• InChI Key： IEQGBXVDTCHPBY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=C(C(=O)OCC)C(=CC=1C)O)O)=O

Computed Properties

• Exact Mass: 268.09468
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives